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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the interaction between the human
Angiotensin Il (1-4) peptide and its associated receptors. The content herein is curated for
researchers, scientists, and professionals in drug development, offering detailed insights into
binding affinities, signaling pathways, and experimental methodologies.

Introduction to Angiotensin Il (1-4) and its Receptors

Angiotensin Il (1-4) (Ang Il (1-4)) is a tetrapeptide fragment of the potent vasoconstrictor
Angiotensin Il. While Angiotensin II's physiological effects are predominantly mediated by the
Angiotensin Il Type 1 (AT1) and Type 2 (AT2) receptors, its fragments, including Ang Il (1-4),
are now recognized as biologically active molecules with their own distinct receptor interactions
and downstream effects. Understanding these interactions is crucial for elucidating the full
spectrum of the Renin-Angiotensin System (RAS) and for the development of novel
therapeutics targeting this pathway.

The primary receptors implicated in the actions of Angiotensin Il fragments are the AT2 receptor
and the AT4 receptor, the latter being identified as insulin-regulated aminopeptidase (IRAP).[1]
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[2][3] Unlike Angiotensin II, which binds with high affinity to both AT1 and AT2 receptors, its
shorter fragments often exhibit selectivity for the AT2 and AT4 receptors.[1]

Quantitative Analysis of Angiotensin Peptide-
Receptor Interactions

The binding affinities of various angiotensin peptides to human AT1, AT2, and AT4 receptors
have been characterized using radioligand binding assays. While specific quantitative data for
Angiotensin Il (1-4) is not readily available in the cited literature, the affinities of closely related
fragments provide valuable insights into the structure-activity relationship.

Binding Affinity

Peptide/Compound Receptor . Notes
(K_i /I K_d)
Angiotensin Il AT1 ~1-10 nM High affinity
AT2 ~1-10 nM High affinity
Angiotensin IIl (Ang Il ATL Lower affinity than
2-8) Ang Il
High affinity, similar to
AT2 J Y
Ang Il
Angiotensin IV (Ang Il .
AT1 >1uM Very low affinity[1]
3-8)
AT2 ~100-500 nM Moderate affinity[1]
AT4 (IRAP) ~1nM High affinity[1]
Angiotensin-(1-7) AT1 >1uM Very low affinity[1]
AT2 ~500-1000 nM Moderate affinity[1]
Mas High affinity
Selective AT2
PD123319 AT2 ~1-10 nM )
antagonist
Selective AT1
Losartan AT1 ~20 nM

antagonist[4]
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Note: The binding affinity for Angiotensin Il (1-4) is not explicitly available in the reviewed
literature. The data presented for other fragments suggests that N-terminal degradation of
Angiotensin Il generally reduces affinity for the AT1 receptor while retaining or moderately
reducing affinity for the AT2 and AT4 receptors.

Signaling Pathways

The signaling pathways activated by Angiotensin Il (1-4) are primarily associated with the AT2
and potentially the AT4 receptors. These pathways often counteract the pro-inflammatory and
pro-proliferative signals mediated by the AT1 receptor.

AT2 Receptor Signaling Cascade

Activation of the AT2 receptor by angiotensin peptides, likely including Angiotensin Il (1-4),
initiates a signaling cascade characterized by the activation of various protein phosphatases.[1]
[5] This leads to the dephosphorylation and inactivation of downstream effectors of the AT1
receptor signaling pathway, such as Mitogen-Activated Protein Kinases (MAPKS). The key
phosphatases involved are SH2 domain-containing phosphatase 1 (SHP-1), MAPK
phosphatase-1 (MKP-1), and protein phosphatase 2A (PP2A).[4][5][6] This pathway ultimately
contributes to anti-proliferative and pro-apoptotic effects.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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